3-chloro-4-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H18ClFN2O4S/c19-16-12-15(5-6-17(16)20)27(24,25)21-14-3-1-13(2-4-14)11-18(23)22-7-9-26-10-8-22/h1-6,12,21H,7-11H2
• InChI Key: HZYXBLBOOWHKPV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H18ClFN2O4S
• Molecular Weight: 412.9 g/mol

Description

The compound “3-chloro-4-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide” is a complex organic molecule. It contains a sulfonamide group, which is a common feature in many pharmaceutical drugs. The compound also contains a morpholine ring, which is often found in fungicides and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the morpholine ring and the introduction of the sulfonamide group. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the morpholine ring and the various functional groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the sulfonamide group might be susceptible to hydrolysis, and the morpholine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the sulfonamide group might enhance its solubility in water.

Mechanism of Action

Target of Action

It’s known that many compounds with similar structures have been found to bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives.

Mode of Action

It’s known that the interaction of a compound with its target often results in changes in the biochemical processes within the cell .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, which suggests that they may affect multiple biochemical pathways .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. These factors can include temperature, pH, and the presence of other compounds or substances .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it exhibits desirable pharmaceutical properties, it could be further developed and optimized as a drug.